Cas no 1131580-14-7 (6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid)

• Product Name: 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid
• CAS No: 1131580-14-7
• MF: C₁₃H₉FN₂O₂S
• MW: 276.286164999008
• CID: 5094330
• Update Time: 2025-10-28

6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-2-carboxylic acid, 6-(3-fluorophenyl)-3-methyl-
• 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid

• Inchi： 1S/C13H9FN2O2S/c1-7-11(12(17)18)19-13-15-10(6-16(7)13)8-3-2-4-9(14)5-8/h2-6H,1H3,(H,17,18)
• InChI Key： QOFUXNKSTDPVSX-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N2C=C(C3=CC=CC(F)=C3)N=C12

Additional information on 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid

Introduction to 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid (CAS No. 1131580-14-7)

6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1131580-14-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazothiazole class, a structural motif known for its broad spectrum of biological activities. The presence of a fluorophenyl substituent and a methyl group at specific positions within its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The imidazo[2,1-b][1,3]thiazole core is a fused bicyclic system consisting of an imidazole ring connected to a thiazole ring. This particular scaffold has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. The fluorine atom in the 3-fluorophenyl group is a key feature that enhances the compound's bioavailability and binding affinity. Fluorinated aromatic rings are frequently incorporated into pharmaceuticals because they can improve metabolic stability, lipophilicity, and receptor binding interactions.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel heterocyclic compounds with potential therapeutic applications. In particular, 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid has been investigated for its pharmacological properties. Studies suggest that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The carboxylic acid moiety at the 2-position of the imidazothiazole ring provides a site for further functionalization, allowing chemists to tailor its properties for specific biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The structural features of 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid make it a versatile building block for medicinal chemists. By modifying the substituents or extending the scaffold, researchers can generate derivatives with enhanced potency or selectivity. For instance, replacing the fluorophenyl group with other aromatic rings or introducing additional heterocycles could lead to compounds with improved pharmacokinetic profiles.

The field of oncology has been particularly interested in imidazothiazole derivatives due to their ability to disrupt signaling pathways involved in tumor growth and survival. Preclinical studies have demonstrated that compounds structurally related to 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid can inhibit the activity of proteins such as cyclin-dependent kinases (CDKs) and tyrosine kinases. These enzymes are often overexpressed in cancer cells and play critical roles in cell cycle regulation and proliferation. By targeting these kinases, such compounds may offer a novel therapeutic approach for treating various malignancies.

In addition to its potential in oncology, this compound has also been explored for its antimicrobial properties. The unique combination of rings and substituents in its structure may contribute to its ability to interfere with bacterial or fungal cell wall synthesis or metabolic pathways. Researchers are increasingly interested in developing new antibiotics due to the rise of drug-resistant pathogens, making compounds like 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid valuable candidates for further investigation.

The synthesis of 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as halogenation and carboxylation. Advances in green chemistry have also influenced the development of more sustainable synthetic methodologies, reducing waste and improving atom economy.

From a computational perspective, molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets. These studies help researchers understand how changes in the molecular structure can modulate activity. For example, virtual screening has identified that modifications at the fluorophenyl group can enhance binding affinity to certain protein pockets. Such insights guide experimental efforts toward designing more effective derivatives.

The pharmaceutical industry continues to invest heavily in discovering new heterocyclic compounds due to their diverse biological activities. 6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid exemplifies how structural complexity can lead to promising therapeutic agents. As research progresses, it is likely that more derivatives will be synthesized and tested for their efficacy in preclinical models.

In conclusion,6-(3-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid (CAS No. 1131580-14-7) is a structurally interesting compound with potential applications in oncology and antimicrobial therapy. Its unique features make it an attractive scaffold for further chemical modification and biological evaluation. Continued investigation into this molecule and related derivatives will likely yield valuable insights into new therapeutic strategies.